Cas no 1227595-28-9 (6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine
• CAS No: 1227595-28-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4689367
• Update Time: 2025-10-31

6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-bromomethyl-2-(trifluoromethyl)pyridine
• FCH1343487
• 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6BrF3N2/c8-3-4-1-2-5(12)13-6(4)7(9,10)11/h1-2H,3H2,(H2,12,13)
• InChI Key： YXJJBLKTBHXSOL-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine

Introduction to 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine (CAS No: 1227595-28-9)

6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, comprising an amino group, a bromomethyl substituent, and a trifluoromethyl group attached to a pyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular formula and CAS number (1227595-28-9) provide a precise identifier for researchers and manufacturers alike, ensuring consistency in its handling and application.

The significance of 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine lies in its potential as a building block for more complex structures. The presence of the amino group allows for further functionalization via reductive amination, amide bond formation, or Schiff base reactions, while the bromomethyl moiety facilitates nucleophilic substitution reactions. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of adjacent functional groups, making this compound particularly useful in medicinal chemistry.

In recent years, the demand for fluorinated compounds in drug development has surged due to their improved metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group in 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine aligns with this trend, as it is frequently incorporated into drug candidates to modulate pharmacokinetic properties. For instance, studies have demonstrated that trifluoromethylated pyridines exhibit enhanced binding to target enzymes and receptors, potentially leading to more effective therapeutic outcomes.

Moreover, the bromomethyl substituent on the pyridine ring provides a handle for further derivatization. This allows chemists to construct diverse libraries of compounds for high-throughput screening (HTS) and lead optimization. The compound's versatility has been leveraged in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Notably, recent publications highlight its role in synthesizing novel pyridine-based scaffolds that exhibit promising biological activity against various diseases.

The synthesis of 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or metal-halogen exchange processes, are often employed to achieve high yields and purity. These synthetic routes underscore the compound's synthetic utility and its importance in industrial-scale production.

From a research perspective, 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine serves as a cornerstone for exploring new chemical space. Its incorporation into drug-like molecules has led to several patents and clinical candidates. For example, researchers have utilized this intermediate to design small-molecule inhibitors targeting protein-protein interactions critical in cancer progression. The ability to fine-tune its structure by introducing additional functional groups has enabled the discovery of compounds with improved pharmacological profiles.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for their characterization. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to elucidate the structure of derivatives synthesized from 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine. These tools ensure that researchers can accurately determine the configuration and purity of their products before proceeding with biological evaluations.

In conclusion,6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine (CAS No: 1227595-28-9) represents a critical component in modern drug discovery efforts. Its unique structural attributes enable diverse chemical modifications, making it indispensable for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated heterocycles,this compound will undoubtedly remain at the forefront of pharmaceutical innovation.